![molecular formula C5H9ClN2S B1435023 Dimethyl-1,2-thiazol-4-amine hydrochloride CAS No. 1803590-58-0](/img/structure/B1435023.png)
Dimethyl-1,2-thiazol-4-amine hydrochloride
Overview
Description
Dimethyl-1,2-thiazol-4-amine hydrochloride is a chemical compound with the molecular weight of 164.66 . Its IUPAC name is 3,5-dimethylisothiazol-4-amine hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C5H8N2S.ClH/c1-3-5(6)4(2)8-7-3;/h6H2,1-2H3;1H
. The molecular formula is C5H9ClN2S
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 164.66 . Unfortunately, specific physical and chemical properties such as boiling point, melting point, and solubility are not provided in the available resources.Scientific Research Applications
Multi-Stimuli Responsive Materials
- A novel V-shaped molecule, closely related to thiazole derivatives, demonstrated profound applications in materials science, showing morphology-dependent fluorochromism in highly contrasted colors induced by mechanical force or surrounding pH stimuli. This property is valuable for developing smart materials and security inks without the need for a covering reagent (Xiao-lin Lu & M. Xia, 2016).
Synthesis of Fluorinated Compounds
- Research into the facile synthesis of fluorinated purines and thiapurines from 2-(dialkylamino)-1,3-thiazol-4-amines showcases the compound's role in creating novel molecules with potential pharmaceutical applications (V. Iaroshenko et al., 2007).
Corrosion Inhibition
- Thiazoles have been studied for their corrosion inhibition properties, indicating their potential in protecting metals like copper from corrosion in acidic environments. This application is crucial for extending the lifespan of metal components in industrial settings (R. Farahati et al., 2019).
Diverse Molecular Synthesis
- Thiazole derivatives have been utilized in generating a structurally diverse library of compounds through alkylation and ring closure reactions, highlighting their versatility as building blocks in organic synthesis (G. Roman, 2013).
Biomedical Applications
Modified poly vinyl alcohol/acrylic acid hydrogels through condensation with various amine compounds, including thiazole derivatives, demonstrated increased swelling degrees and higher thermal stability. These materials have potential medical applications due to their promising biological activities (H. M. Aly & H. L. A. El-Mohdy, 2015).
N-aryl-4-aryl-1,3-thiazole-2-amine derivatives were explored for their anti-inflammatory activity as direct 5-lipoxygenase inhibitors, indicating potential for treating inflammation-related diseases (J. Suh et al., 2012).
Mechanism of Action
Target of Action
Dimethyl-1,2-thiazol-4-amine hydrochloride is a compound that has been studied for its potential biological activities . .
Mode of Action
Thiazole derivatives, which include this compound, have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects
Biochemical Pathways
Thiazole derivatives have been found to interact with various biochemical pathways, potentially activating or inhibiting them, leading to a range of biological effects .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
3,5-dimethyl-1,2-thiazol-4-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S.ClH/c1-3-5(6)4(2)8-7-3;/h6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUWZLOCJYUHJLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NS1)C)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803590-58-0 | |
Record name | 4-Isothiazolamine, 3,5-dimethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1803590-58-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | dimethyl-1,2-thiazol-4-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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